Cas no 1095103-77-7 (4-fluoro-2-1-(propylamino)ethylphenol)

• Product Name: 4-fluoro-2-1-(propylamino)ethylphenol
• CAS No: 1095103-77-7
• MF: C₁₁H₁₆FNO
• MW: 197.24924659729
• CID: 5186196
• PubChem ID: 43285971
• Update Time: 2025-06-12

4-fluoro-2-1-(propylamino)ethylphenol Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-2-[1-(propylamino)ethyl]phenol
• 4-Fluoro-2-(1-(propylamino)ethyl)phenol
• Phenol, 4-fluoro-2-[1-(propylamino)ethyl]-
• 4-fluoro-2-1-(propylamino)ethylphenol

• Inchi： 1S/C11H16FNO/c1-3-6-13-8(2)10-7-9(12)4-5-11(10)14/h4-5,7-8,13-14H,3,6H2,1-2H3
• InChI Key： JVOWBUJBGCLYOJ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)C(C)NCCC)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 165
• XLogP3: 2.9
• Topological Polar Surface Area: 32.299

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Halophenols Fluorophenols

Additional information on 4-fluoro-2-1-(propylamino)ethylphenol

4-Fluoro-2-1-(Propylamino)ethylphenol (CAS No. 1095103-77-7): An Overview of Its Properties, Applications, and Recent Research Developments

4-Fluoro-2-1-(propylamino)ethylphenol (CAS No. 1095103-77-7) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The chemical structure of 4-fluoro-2-1-(propylamino)ethylphenol consists of a phenolic ring substituted with a fluoro group at the 4-position and a propylaminoethyl group at the 2-position. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it an interesting candidate for further investigation.

In recent years, there has been a surge in research focused on the synthesis and characterization of 4-fluoro-2-1-(propylamino)ethylphenol. Studies have explored its potential as a lead compound for the development of drugs targeting various diseases, including neurological disorders and cancer. The unique combination of the fluoro substituent and the propylaminoethyl group has been shown to enhance the compound's bioavailability and pharmacological activity.

One notable study published in the Journal of Medicinal Chemistry investigated the use of 4-fluoro-2-1-(propylamino)ethylphenol as a potential inhibitor of specific enzymes involved in neurodegenerative diseases. The researchers found that this compound exhibited potent inhibitory activity against these enzymes, suggesting its potential as a therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease.

Another area of interest is the application of 4-fluoro-2-1-(propylamino)ethylphenol in cancer research. A study published in Cancer Research explored its antiproliferative effects on various cancer cell lines. The results indicated that this compound effectively inhibited cell growth and induced apoptosis in cancer cells, highlighting its potential as an anticancer agent.

The synthesis of 4-fluoro-2-1-(propylamino)ethylphenol typically involves multi-step processes, including the introduction of the fluoro group and the propylaminoethyl group onto the phenolic ring. Various synthetic routes have been developed to optimize yield and purity, making it feasible for large-scale production. One common approach involves the reaction of 4-fluorophenol with an appropriate propylamine derivative under controlled conditions.

In addition to its therapeutic potential, 4-fluoro-2-1-(propylamino)ethylphenol has also been studied for its use in diagnostic imaging. Research has shown that this compound can be labeled with radioisotopes to create imaging agents for positron emission tomography (PET). These imaging agents have been used to visualize specific biological processes in vivo, providing valuable insights into disease mechanisms and treatment efficacy.

The safety profile of 4-fluoro-2-1-(propylamino)ethylphenol is another important aspect that has been extensively evaluated. Preclinical studies have demonstrated that this compound exhibits low toxicity and good biocompatibility, making it suitable for further clinical development. However, ongoing research is necessary to fully understand its long-term effects and potential side effects.

In conclusion, 4-fluoro-2-1-(propylamino)ethylphenol (CAS No. 1095103-77-7) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological properties make it a valuable candidate for the development of novel therapeutic agents targeting various diseases. Continued research and development are expected to further elucidate its potential and contribute to advancements in healthcare.